Cas no 17592-94-8 (7-amino-1,8-Naphthyridin-4-ol)

• Product Name: 7-amino-1,8-Naphthyridin-4-ol
• CAS No: 17592-94-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD18803108
• CID: 1107827
• PubChem ID: 12282773
• Update Time: 2025-11-05

7-amino-1,8-Naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-1,8-Naphthyridin-4-ol
• SCHEMBL11564694
• AT22588
• 7-amino-1,8-naphthyridin-4(1H)-one
• 7-amino-1H-1,8-naphthyridin-4-one
• 17592-94-8

• MDL： MFCD18803108
• Inchi： 1S/C8H7N3O/c9-7-2-1-5-6(12)3-4-10-8(5)11-7/h1-4H,(H3,9,10,11,12)
• InChI Key： IJPLEQIRSMZBPR-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C1=CC=C(N)N=2

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-amino-1,8-Naphthyridin-4-ol

Recent Advances in the Study of 7-amino-1,8-Naphthyridin-4-ol (CAS: 17592-94-8): A Promising Scaffold in Medicinal Chemistry

7-amino-1,8-Naphthyridin-4-ol (CAS: 17592-94-8) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and applications in drug discovery.

The naphthyridine core of 7-amino-1,8-Naphthyridin-4-ol provides a unique structural framework that facilitates interactions with multiple biological targets. Recent research has demonstrated its ability to inhibit enzymes such as kinases and topoisomerases, which are critical in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) kinase, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

In addition to its anticancer properties, 7-amino-1,8-Naphthyridin-4-ol has shown promise in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this scaffold displayed broad-spectrum antibacterial activity against drug-resistant strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The mechanism of action involves interference with bacterial DNA gyrase, a validated target for antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

The synthetic accessibility of 7-amino-1,8-Naphthyridin-4-ol has also been a focus of recent research. A novel, high-yield synthesis route was developed in 2023, as described in Organic Process Research & Development. This method employs a one-pot cascade reaction starting from commercially available precursors, significantly improving the scalability and cost-effectiveness of production. Such advancements are crucial for facilitating further pharmacological studies and potential commercialization of derivatives based on this scaffold.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the pharmacological profile of 7-amino-1,8-Naphthyridin-4-ol derivatives. Computational modeling and X-ray crystallography have revealed key interactions between the naphthyridine core and biological targets, guiding the design of more potent and selective compounds. Recent work published in ACS Medicinal Chemistry Letters (2024) demonstrated how subtle modifications to the 7-amino group can dramatically alter target selectivity, enabling the development of compounds with tailored therapeutic profiles.

Looking forward, the versatility of 7-amino-1,8-Naphthyridin-4-ol continues to inspire innovative research directions. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Alzheimer's disease. Additionally, its application in fluorescent probes for biological imaging is being actively investigated, leveraging the inherent photophysical properties of the naphthyridine system. These diverse applications highlight the compound's significance in contemporary medicinal chemistry research.